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An In-depth Technical Guide on the Core Physical and Chemical Properties of
Dimethoxymethylsilane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethoxymethylsilane (CAS No. 16881-77-9), also known as methyldimethoxysilane, is an
organosilicon compound with the molecular formula C3H1002Si.[1][2] It presents as a
colorless, clear liquid and is a pivotal intermediate in organosilicon chemistry.[1] Its versatile
nature stems from the presence of both hydrolyzable methoxy groups and a stable methyl
group attached to the central silicon atom. This structure allows it to act as a crucial building
block in the synthesis of silicone polymers, a coupling agent to enhance material adhesion, and
a reagent for surface modification.[1][3] Its role is significant in the development of advanced
materials, including coatings, adhesives, and sealants.[1][4]

Physical Properties

Dimethoxymethylsilane is a volatile and flammable liquid.[5] Its physical characteristics are
essential for handling, storage, and application in various chemical processes. A summary of its
key physical properties is presented below.

Table 1: Physical Properties of Dimethoxymethylsilane
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Property Value Source(s)
Molecular Formula C3H1002Si [11[3]
Molecular Weight 106.20 g/mol [1]
Appearance Colorless clear liquid [11[3]
Density 0.861 g/cm?3 [1]

Boiling Point 61 °C/141.8 °F [1]

Melting Point -136 °C [/ -212.8 °F [1][5]

Flash Point 2°C/35.6 °F [5]
Refractive Index n20/D 1.3600 [1]

Soluble in organic solvents
Solubility (e.g., ethanol, acetone); [41[6]

insoluble in water.[4][6]

Chemical Properties and Reactivity

The chemical behavior of Dimethoxymethylsilane is dominated by the reactivity of the Si-
OCH3 bonds. It is sensitive to moisture and can react with strong oxidizing agents.[1][5]

Hydrolysis and Condensation

In the presence of water or moisture, Dimethoxymethylsilane undergoes hydrolysis to form
methylsilanediol and releases methanol.[7][8] This reaction is the fundamental step for its
application as a coupling agent and crosslinker. The hydrolysis can be catalyzed by both acids
and bases.[9] The resulting silanol intermediates are reactive and can undergo self-
condensation to form siloxane bonds (-Si-O-Si-), leading to the formation of oligomers or
polymers.[10]
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Step 1: Hydrolysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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